Cas no 72307-57-4 (Naphth[1,2-d]oxazole-2(1H)-thione, 4-bromo-)

• Product Name: Naphth[1,2-d]oxazole-2(1H)-thione, 4-bromo-
• CAS No: 72307-57-4
• MF: C₁₁H₆BrNOS
• MW: 280.14044046402
• CID: 1754357
• Update Time: 2024-11-27

Naphth[1,2-d]oxazole-2(1H)-thione, 4-bromo- Chemical and Physical Properties

Names and Identifiers

• Naphth[1,2-d]oxazole-2(1H)-thione, 4-bromo-

• Inchi： 1S/C11H6BrNOS/c12-8-5-6-3-1-2-4-7(6)9-10(8)14-11(15)13-9/h1-5H,(H,13,15)
• InChI Key： UJQMNGYJBYOESU-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=C3C(=C2NC1=S)C=CC=C3

Computed Properties

• Exact Mass: 278.93538

Experimental Properties

• Density: 1.82±0.1 g/cm3(Predicted)
• Boiling Point: 415.3±47.0 °C(Predicted)
• PSA: 21.26
• pka: 8.75±0.20(Predicted)